Trilithium;2-hydroxypropane-1,2,3-tricarboxylate
Trilithium;2-hydroxypropane-1,2,3-tricarboxylate
Lithium Citrate is the citrate salt of lithium, a monovalent cation with antimanic activity. Although the exact mechanism is unclear, lithium might exert its mood-stabilizing effect via reduction of catecholamine concentration mediated through transneuronal membrane transport of sodium ion by sodium-potassium-stimulated adenosine triphosphatase (Na-K-ATPase). Alternatively, lithium may decrease cyclic adenosine monophosphate (cAMP) concentrations, which would desensitize hormonal-sensitive adenylyl cyclase receptors. Furthermore, lithium, in recommended dosage, blocks the activity of inositol-1-phosphatase, thereby resulting in the subsequent decrease of postsynaptic second messengers, diacylglycerol and inositol triphosphate, that contribute to chronic cell stimulation by altering electrical activity in the neuron.
Lithium citrate (anhydrous) is a lithium salt that is the anhydrous form of the trilithium salt of citric acid. The tetrahydrate form is used as a source of lithium for the treatment of anxiety disorders, bipolar disorder, and depression. It contains a citrate(3-).
Lithium citrate (anhydrous) is a lithium salt that is the anhydrous form of the trilithium salt of citric acid. The tetrahydrate form is used as a source of lithium for the treatment of anxiety disorders, bipolar disorder, and depression. It contains a citrate(3-).
Brand Name:
Vulcanchem
CAS No.:
10377-38-5
VCID:
VC0077019
InChI:
InChI=1S/C6H8O7.Li/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+1/p-1
SMILES:
[Li+].C(C(=O)O)C(CC(=O)[O-])(C(=O)O)O
Molecular Formula:
C6H5Li3O7
Molecular Weight:
198.1 g/mol
Trilithium;2-hydroxypropane-1,2,3-tricarboxylate
CAS No.: 10377-38-5
Main Products
VCID: VC0077019
Molecular Formula: C6H5Li3O7
Molecular Weight: 198.1 g/mol
| CAS No. | 10377-38-5 |
|---|---|
| Product Name | Trilithium;2-hydroxypropane-1,2,3-tricarboxylate |
| Molecular Formula | C6H5Li3O7 |
| Molecular Weight | 198.1 g/mol |
| IUPAC Name | lithium;3-carboxy-3,5-dihydroxy-5-oxopentanoate |
| Standard InChI | InChI=1S/C6H8O7.Li/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+1/p-1 |
| Standard InChIKey | WJSIUCDMWSDDCE-UHFFFAOYSA-K |
| SMILES | [Li+].C(C(=O)O)C(CC(=O)[O-])(C(=O)O)O |
| Canonical SMILES | [Li+].[Li+].[Li+].C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O |
| Description | Lithium Citrate is the citrate salt of lithium, a monovalent cation with antimanic activity. Although the exact mechanism is unclear, lithium might exert its mood-stabilizing effect via reduction of catecholamine concentration mediated through transneuronal membrane transport of sodium ion by sodium-potassium-stimulated adenosine triphosphatase (Na-K-ATPase). Alternatively, lithium may decrease cyclic adenosine monophosphate (cAMP) concentrations, which would desensitize hormonal-sensitive adenylyl cyclase receptors. Furthermore, lithium, in recommended dosage, blocks the activity of inositol-1-phosphatase, thereby resulting in the subsequent decrease of postsynaptic second messengers, diacylglycerol and inositol triphosphate, that contribute to chronic cell stimulation by altering electrical activity in the neuron. Lithium citrate (anhydrous) is a lithium salt that is the anhydrous form of the trilithium salt of citric acid. The tetrahydrate form is used as a source of lithium for the treatment of anxiety disorders, bipolar disorder, and depression. It contains a citrate(3-). |
| Related CAS | 10377-38-5 (lithium salt) |
| Synonyms | Litarex lithium citrate monolithium citrate |
| PubChem Compound | 23675730 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume